Cas no 2228748-82-9 (3,3-difluoro-1-5-(trifluoromethyl)thiophen-2-ylcyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-5-(trifluoromethyl)thiophen-2-ylcyclobutan-1-amine
• CAS No: 2228748-82-9
• MF: C₉H₈F₅NS
• MW: 257.223538398743
• CID: 6150055
• PubChem ID: 165635128
• Update Time: 2025-05-21

3,3-difluoro-1-5-(trifluoromethyl)thiophen-2-ylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-5-(trifluoromethyl)thiophen-2-ylcyclobutan-1-amine
• 3,3-difluoro-1-[5-(trifluoromethyl)thiophen-2-yl]cyclobutan-1-amine
• EN300-1973296
• 2228748-82-9

• Inchi： 1S/C9H8F5NS/c10-8(11)3-7(15,4-8)5-1-2-6(16-5)9(12,13)14/h1-2H,3-4,15H2
• InChI Key： XTUPKAISHLQUOC-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1C1(CC(C1)(F)F)N

Computed Properties

• Exact Mass: 257.02976124g/mol
• Monoisotopic Mass: 257.02976124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.3Ų

Additional information on 3,3-difluoro-1-5-(trifluoromethyl)thiophen-2-ylcyclobutan-1-amine

Introduction to 3,3-Difluoro-1-(5-(trifluoromethyl)thiophen-2-yl)cyclobutan-1-amine (CAS No. 2228748-82-9)

3,3-Difluoro-1-(5-(trifluoromethyl)thiophen-2-yl)cyclobutan-1-amine, also known by its CAS number 2228748-82-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutyl ring, difluoro substitution, and a thiophene moiety with a trifluoromethyl group. These structural elements contribute to its potential biological activities and pharmacological properties.

The cyclobutyl ring is a key structural feature of this compound, providing rigidity and conformational constraints that can influence its binding affinity to biological targets. The difluoro substitution on the cyclobutyl ring enhances the compound's lipophilicity and metabolic stability, which are crucial for optimizing drug-like properties. The thiophene moiety, particularly when substituted with a trifluoromethyl group, imparts additional electronic and steric effects that can modulate the compound's interactions with biomolecules.

Recent studies have explored the potential applications of 3,3-difluoro-1-(5-(trifluoromethyl)thiophen-2-yl)cyclobutan-1-amine in various therapeutic areas. One notable area of interest is its activity as a serotonin receptor modulator. Serotonin receptors play a critical role in regulating mood, appetite, and sleep, making them important targets for the development of drugs to treat conditions such as depression, anxiety, and sleep disorders. Research has shown that this compound exhibits selective binding to serotonin receptors, particularly the 5-HT_1A subtype, which is associated with anxiolytic and antidepressant effects.

In addition to its potential as a serotonin receptor modulator, 3,3-difluoro-1-(5-(trifluoromethyl)thiophen-2-yl)cyclobutan-1-amine has been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models of IBD. These findings suggest that it may have therapeutic potential for treating inflammatory conditions.

The pharmacokinetic profile of 3,3-difluoro-1-(5-(trifluoromethyl)thiophen-2-yl)cyclobutan-1-amine has also been extensively studied. Its high lipophilicity facilitates good absorption and distribution in tissues, while the presence of fluorine atoms enhances its metabolic stability. This combination of properties makes it an attractive candidate for further development as a therapeutic agent. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

In terms of safety and toxicity, preclinical studies have shown that 3,3-difluoro-1-(5-(trifluoromethyl)thiophen-2-yl)cyclobutan-1-amine exhibits a favorable safety profile at therapeutic doses. However, as with any new chemical entity (NCE), thorough safety assessments are essential before it can be approved for clinical use. Ongoing research is focused on optimizing its formulation and delivery methods to enhance its therapeutic benefits while minimizing potential side effects.

The synthesis of 3,3-difluoro-1-(5-(trifluoromethyl)thiophen-2-yl)cyclobutan-1-amine involves several steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include the formation of the cyclobutyl ring through cyclization reactions and the introduction of fluoro substituents using selective fluorination techniques. The thiophene moiety is typically introduced via coupling reactions with appropriate thiophene derivatives.

In conclusion, 3,3-difluoro-1-(5-(trifluoromethyl)thiophen-2-yl)cyclobutan-1-amine (CAS No. 2228748-82-9) represents a promising candidate in the development of novel therapeutics for various medical conditions. Its unique structural features and biological activities make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As ongoing studies continue to uncover its full potential, this compound holds significant promise for advancing the treatment options available to patients.